Cas no 1508935-77-0 (3-(2-fluorophenyl)-4-methylpyrrolidine)

• Product Name: 3-(2-fluorophenyl)-4-methylpyrrolidine
• CAS No: 1508935-77-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD24649072
• CID: 5180631
• PubChem ID: 83529871
• Update Time: 2025-07-31

3-(2-fluorophenyl)-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(2-fluorophenyl)-4-methyl-
• 3-(2-fluorophenyl)-4-methylpyrrolidine

• MDL： MFCD24649072
• Inchi： 1S/C11H14FN/c1-8-6-13-7-10(8)9-4-2-3-5-11(9)12/h2-5,8,10,13H,6-7H2,1H3
• InChI Key： AGJYNEFJKPZCPO-UHFFFAOYSA-N
• SMILES： N1CC(C)C(C2=CC=CC=C2F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-fluorophenyl)-4-methylpyrrolidine

3-(2-Fluorophenyl)-4-Methylpyrrolidine: A Comprehensive Overview

3-(2-Fluorophenyl)-4-Methylpyrrolidine, also known by its CAS number 1508935-77-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrrolidine, a five-membered cyclic amine, with a fluorophenyl group at the 3-position and a methyl group at the 4-position. Its unique structure endows it with remarkable chemical and biological properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-(2-Fluorophenyl)-4-Methylpyrrolidine typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and continuous flow chemistry, to enhance reaction efficiency and reduce environmental impact.

In terms of physical properties, 3-(2-Fluorophenyl)-4-Methylpyrrolidine exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's fluorescence properties have been studied extensively, revealing its potential as a fluorescent probe in bioimaging and sensing technologies.

The biological activity of 3-(2-Fluorophenyl)-4-Methylpyrrolidine has been a focal point of recent research. Studies have demonstrated its ability to modulate ion channels, particularly voltage-gated sodium channels, which could pave the way for its use in the development of novel antiarrhythmic agents. Additionally, this compound has shown promising antioxidant properties, suggesting its potential application in combating oxidative stress-related diseases such as neurodegenerative disorders.

In the realm of materials science, 3-(2-Fluorophenyl)-4-Methylpyrrolidine has been utilized as a building block for the synthesis of advanced polymers and liquid crystals. Its ability to form stable self-assembled structures has led to its incorporation into organic electronics, where it serves as an efficient charge transport material. Recent breakthroughs in this area have highlighted its role in enhancing the performance of organic light-emitting diodes (OLEDs) and flexible electronics.

The environmental impact of 3-(2-Fluorophenyl)-4-Methylpyrrolidine has also been investigated to ensure its sustainable use. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have deemed it safe for controlled industrial applications, provided proper handling and disposal protocols are followed.

In conclusion, 3-(2-Fluorophenyl)-4-Methylpyrrolidine, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to advanced materials development, underscoring its importance in modern chemistry. As ongoing studies unravel new facets of this compound's potential, it is poised to play an even more significant role in shaping future innovations.